An In-depth Technical Guide to the Physical and Chemical Properties of Manganese (II) Chloride Tetrahydrate
An In-depth Technical Guide to the Physical and Chemical Properties of Manganese (II) Chloride Tetrahydrate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Manganese (II) chloride tetrahydrate (MnCl₂·4H₂O) is an inorganic compound that serves as a crucial source of manganese in various biological and chemical applications.[1] Its distinct pink crystalline structure and notable solubility in aqueous solutions make it a versatile reagent in laboratory and industrial settings.[2][3] In the realm of drug development and biomedical research, understanding the fundamental physical and chemical properties of this compound is paramount for its effective and safe utilization, from serving as a nutritional supplement to its emerging roles in diagnostics as an MRI contrast agent and its implications in neurotoxicological studies.[1][4] This technical guide provides a comprehensive overview of the core physical and chemical characteristics of Manganese (II) chloride tetrahydrate, detailed experimental protocols for property determination, and visual representations of its behavior and interactions.
Physical Properties
Manganese (II) chloride tetrahydrate is a rose-colored, deliquescent crystalline solid.[5] It exists in two monoclinic crystalline forms, α and β. The compound is readily soluble in water and alcohol but insoluble in ether.[5]
Quantitative Physical Data
| Property | Value | References |
| Molecular Formula | MnCl₂·4H₂O | [5] |
| Molecular Weight | 197.91 g/mol | |
| Appearance | Rose-colored monoclinic crystals | [5] |
| Density | 2.01 g/cm³ | |
| Melting Point | 58 °C (decomposes) | |
| Boiling Point | 1190 °C (for anhydrous form) | |
| Solubility in Water | 73.9 g/100 mL at 20 °C | |
| 123.8 g/100 mL at 100 °C | ||
| pH of Aqueous Solution | ~4 | [3] |
Chemical Properties
Manganese (II) chloride tetrahydrate is a hydrate (B1144303) of manganese (II) chloride, containing four molecules of water of hydration.[3] When dissolved in water, it forms a mildly acidic solution due to the formation of the metal aquo complex, [Mn(H₂O)₆]²⁺.[3] It acts as a weak Lewis acid.[3]
The tetrahydrate undergoes thermal decomposition upon heating, losing its water of hydration in stages to form the dihydrate and then the anhydrous salt before further decomposition at higher temperatures.
In the presence of certain organic ligands, manganese (II) can be oxidized by air to form manganese (III) complexes.[3]
Experimental Protocols
Synthesis of Manganese (II) Chloride Tetrahydrate
This protocol describes the synthesis of Manganese (II) chloride tetrahydrate from manganese metal and hydrochloric acid.
Materials:
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Manganese metal (powder or small pieces)
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Concentrated hydrochloric acid (HCl)
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Distilled water
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Beaker
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Heating plate
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Watch glass
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Crystallizing dish
Procedure:
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Carefully add a pre-weighed amount of manganese metal to a beaker under a fume hood.
-
Slowly add an excess of concentrated hydrochloric acid to the beaker. The reaction is exothermic and will produce hydrogen gas. Reaction: Mn(s) + 2HCl(aq) → MnCl₂(aq) + H₂(g)
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Once the reaction has subsided, gently heat the solution on a hot plate to ensure all the manganese has reacted.
-
Filter the resulting solution to remove any unreacted manganese or impurities.
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Transfer the clear pink solution to a crystallizing dish and allow the water to evaporate slowly at room temperature or by gentle heating.
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As the solution concentrates, pink crystals of Manganese (II) chloride tetrahydrate will form.
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Collect the crystals by filtration and dry them in a desiccator.
Determination of Melting Point
This protocol outlines the procedure for determining the melting point of Manganese (II) chloride tetrahydrate using a capillary melting point apparatus.
Materials:
-
Manganese (II) chloride tetrahydrate crystals
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Capillary tubes (sealed at one end)
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Melting point apparatus
-
Mortar and pestle
Procedure:
-
Ensure the Manganese (II) chloride tetrahydrate sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar and pestle.
-
Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.
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Place the packed capillary tube into the heating block of the melting point apparatus.
-
Heat the sample rapidly to a temperature approximately 15-20 °C below the expected melting point (58 °C).
-
Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.
-
Record the temperature at which the first drop of liquid appears (the beginning of the melting range).
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Record the temperature at which the entire sample has melted (the end of the melting range).
-
Note that for a hydrated salt like this, decomposition may be observed along with melting.
Determination of Solubility
This protocol describes a method to determine the solubility of Manganese (II) chloride tetrahydrate in water at a specific temperature. To generate a solubility curve, this procedure should be repeated at various temperatures.
Materials:
-
Manganese (II) chloride tetrahydrate
-
Distilled water
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Thermostatically controlled water bath
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Conical flasks with stoppers
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Analytical balance
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Pipettes
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Evaporating dish
-
Oven
Procedure:
-
Prepare a series of conical flasks, each containing a known volume of distilled water (e.g., 50 mL).
-
Place the flasks in a thermostatically controlled water bath set to the desired temperature and allow them to equilibrate.
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Add an excess amount of Manganese (II) chloride tetrahydrate to each flask to create a saturated solution with visible undissolved solid.
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Stopper the flasks and shake them vigorously and periodically for an extended period (e.g., 24 hours) to ensure equilibrium is reached.
-
After equilibration, allow the undissolved solid to settle.
-
Carefully withdraw a known volume of the clear supernatant (e.g., 10 mL) using a pipette, ensuring no solid particles are transferred.
-
Weigh a clean, dry evaporating dish.
-
Transfer the known volume of the saturated solution to the evaporating dish and weigh it again to determine the mass of the solution.
-
Gently heat the evaporating dish in an oven at a temperature sufficient to evaporate the water without decomposing the anhydrous salt (e.g., 110 °C) until a constant weight is achieved.
-
Weigh the evaporating dish with the dry anhydrous MnCl₂ residue.
-
Calculate the mass of the dissolved anhydrous salt and the mass of the water in the aliquot.
-
Express the solubility in grams of MnCl₂ per 100 g of water.
Visualizations of Chemical Processes and Biological Interactions
Dissolution in Water
When Manganese (II) chloride tetrahydrate is dissolved in water, the ionic lattice breaks down, and the manganese and chloride ions are solvated by water molecules. The manganese(II) ion forms a hexaaqua complex, [Mn(H₂O)₆]²⁺.
Thermal Decomposition Pathway
Upon heating, Manganese (II) chloride tetrahydrate undergoes a stepwise dehydration process.
Role in Mitophagy Signaling Pathway
Excess manganese, often administered as MnCl₂, has been shown to induce neurotoxicity by promoting mitophagy (the selective degradation of mitochondria by autophagy) through pathways involving proteins like BNIP3 and LC3.
Conclusion
Manganese (II) chloride tetrahydrate is a compound of significant interest in various scientific disciplines. Its well-defined physical properties and predictable chemical reactivity make it a valuable tool in research and development. For professionals in drug development, a thorough understanding of its characteristics, from solubility and stability to its interactions with biological systems, is essential for its safe and effective application. The experimental protocols and diagrams provided in this guide offer a foundational understanding for the practical application and further investigation of this important manganese salt.
